Cas no 338747-65-2 (4-Methyl-3-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazole)

• Product Name: 4-Methyl-3-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazole
• CAS No: 338747-65-2
• MF: C₁₃H₁₂F₃N₅S₂
• MW: 359.393089294434
• CID: 5705811
• PubChem ID: 3716917
• Update Time: 2023-10-15

4-Methyl-3-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• AKOS005090610
• 4M-347S
• Bionet1_003153
• CHEMBL1428519
• 1-methyl-5-[4-methyl-5-(prop-2-enylthio)-1,2,4-triazol-3-yl]-3-(trifluoromethyl)thieno[2,3-c]pyrazole
• MLS-0092217.0001
• 338747-65-2
• 5-[5-(allylthio)-4-methyl-1,2,4-triazol-3-yl]-1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazole
• 4-methyl-3-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazole
• MLS000326566
• HMS577J15
• HMS2178L06
• 1-methyl-5-(4-methyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)-3-(trifluoromethyl)thieno[2,3-c]pyrazole
• BDBM87116
• cid_3716917
• SMR000179143
• 5-[5-(allylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole
• ALLYL 4-METHYL-5-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOL-5-YL]-4H-1,2,4-TRIAZOL-3-YL SULFIDE
• 1H-Thieno[2,3-c]pyrazole, 1-methyl-5-[4-methyl-5-(2-propen-1-ylthio)-4H-1,2,4-triazol-3-yl]-3-(trifluoromethyl)-
• 4-Methyl-3-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazole

• Inchi： 1S/C13H12F3N5S2/c1-4-5-22-12-18-17-10(20(12)2)8-6-7-9(13(14,15)16)19-21(3)11(7)23-8/h4,6H,1,5H2,2-3H3
• InChI Key： KSLXVWYPTSZVGP-UHFFFAOYSA-N
• SMILES： S1C(C2=NN=C(N2C)SCC=C)=CC2C(C(F)(F)F)=NN(C)C1=2

Computed Properties

• Exact Mass: 359.04862224g/mol
• Monoisotopic Mass: 359.04862224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 499.5±55.0 °C(Predicted)
• pka: 0.38±0.10(Predicted)